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Compound of Interest

Compound Name: 1-Fluoro-4-methoxynaphthalene

CAS No.: 10471-09-7

Cat. No.: B1311291

Get Quote

In the landscape of modern organic synthesis, the strategic selection of starting materials is

paramount to the efficient construction of complex molecular architectures. 1-Fluoro-4-
methoxynaphthalene has emerged as a highly valuable and versatile building block,

particularly for the synthesis of functionalized naphthalene derivatives relevant to the

pharmaceutical, agrochemical, and materials science sectors.[1] Its utility stems from a unique

combination of structural features: a rigid naphthalene core, an electron-donating methoxy

group, and a strategically positioned fluorine atom.

The methoxy group activates the naphthalene ring system towards electrophilic substitution

and modulates its electronic properties. Crucially, the fluorine atom at the C1 position serves as

an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions.[2][3] This

reactivity profile, which is enhanced by the electron-withdrawing nature of fluorine, allows for

the facile introduction of a wide array of nucleophiles at a defined position, a cornerstone of its

synthetic value.[3][4] This guide provides an in-depth exploration of the applications of 1-
Fluoro-4-methoxynaphthalene, complete with detailed protocols and mechanistic insights for

researchers, scientists, and drug development professionals.
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Physicochemical Properties and Spectroscopic
Data
A thorough understanding of a reagent's physical and spectral properties is fundamental to its

effective use in the laboratory. The key characteristics of 1-Fluoro-4-methoxynaphthalene are

summarized below.

Property Value

Molecular Formula C₁₁H₉FO

Molecular Weight 176.19 g/mol

Appearance Off-white to light yellow solid

Melting Point 43-46 °C

Boiling Point ~110 °C at 0.5 mmHg

Solubility
Soluble in common organic solvents (e.g., THF,

DMF, DMSO, Chloroform); Insoluble in water.

¹H NMR (CDCl₃, 300 MHz)
δ (ppm) ~8.2 (m, 1H), ~8.0 (m, 1H), ~7.6 (m,

2H), ~7.2 (d, 1H), ~6.8 (d, 1H), ~4.0 (s, 3H)

¹³C NMR (CDCl₃, 75 MHz)

δ (ppm) ~156.0 (d, J=250 Hz), ~152.0, ~127.0,

~126.5, ~126.0, ~125.0, ~122.0, ~115.0,

~104.0, ~56.0

CAS Number 315-44-6

Note: NMR chemical shifts (δ) are approximate and may vary slightly depending on the solvent

and instrument.

Core Application: Nucleophilic Aromatic
Substitution (SNAr)
The primary application of 1-Fluoro-4-methoxynaphthalene is its participation in SNAr

reactions. The C-F bond, while strong, is susceptible to nucleophilic attack on this electron-poor

aromatic system. The reaction proceeds via a two-step addition-elimination mechanism,
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forming a resonance-stabilized intermediate known as a Meisenheimer complex. The high

electronegativity of the fluorine atom activates the ring towards nucleophilic attack, making it a

better leaving group in this context than heavier halogens (Cl, Br, I).[3]

Click to download full resolution via product page

This reactivity allows for the synthesis of a diverse range of 1,4-disubstituted naphthalenes.

Application Protocol 1: Synthesis of N-Aryl-4-methoxy-
1-naphthylamine
This protocol details the synthesis of an N-arylated naphthylamine, a common scaffold in

medicinal chemistry.

Objective: To synthesize N-(4-chlorophenyl)-4-methoxynaphthalen-1-amine via an SNAr

reaction.

Materials and Reagents:

1-Fluoro-4-methoxynaphthalene (1.0 equiv)

4-Chloroaniline (1.2 equiv)

Potassium carbonate (K₂CO₃, 2.5 equiv), finely powdered and dried

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Schlenk flask or sealed tube, magnetic stirrer, heating mantle, TLC plates

Procedure:
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Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 1-
Fluoro-4-methoxynaphthalene (e.g., 1.00 g, 5.68 mmol), 4-chloroaniline (0.87 g, 6.81

mmol), and potassium carbonate (1.96 g, 14.2 mmol).

Solvent Addition: Add anhydrous DMF (20 mL) via syringe.

Reaction: Seal the flask and heat the mixture to 120-140 °C with vigorous stirring. The

causality for using a polar aprotic solvent like DMF is its ability to solvate the potassium

cation, thereby increasing the nucleophilicity of the aniline and facilitating the reaction.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using

a 4:1 Hexane:EtOAc eluent). The disappearance of the starting material (1-Fluoro-4-
methoxynaphthalene) indicates completion, typically within 12-24 hours.

Workup: Once complete, cool the reaction mixture to room temperature. Pour the mixture

into water (100 mL) and extract with ethyl acetate (3 x 50 mL).

Washing: Combine the organic layers and wash with water (2 x 50 mL) to remove residual

DMF, followed by a wash with brine (50 mL) to aid in phase separation.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude solid by column chromatography on silica gel (eluting

with a gradient of hexane/ethyl acetate) to yield the pure N-(4-chlorophenyl)-4-

methoxynaphthalen-1-amine.

Characterization (Expected):

Appearance: Off-white to tan solid.

¹H NMR: Will show characteristic peaks for both the naphthalene and chlorophenyl rings, a

singlet for the methoxy group, and a broad singlet for the N-H proton.

Mass Spectrometry: ESI-MS should show a molecular ion peak [M+H]⁺ corresponding to the

product's molecular weight (283.74 g/mol ).
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Application as a Precursor for Cross-Coupling
Reactions
While the C-F bond is generally less reactive in direct cross-coupling than C-Br or C-I bonds, 1-
Fluoro-4-methoxynaphthalene serves as an excellent precursor to other functionalized

naphthalenes that are primed for these powerful C-C bond-forming reactions.[5] A common

strategy involves converting the fluoro-substituted position into a more reactive handle, such as

a boronic acid or ester, for use in Suzuki-Miyaura coupling.

Click to download full resolution via product page

Application Protocol 2: Synthesis of a Biaryl
Naphthalene via Suzuki-Miyaura Coupling
This two-step protocol outlines the conversion of 1-Fluoro-4-methoxynaphthalene to a

boronic ester intermediate, followed by a Suzuki-Miyaura cross-coupling reaction.

Part A: Synthesis of 4-Methoxy-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene

Materials and Reagents:

1-Fluoro-4-methoxynaphthalene (1.0 equiv)

n-Butyllithium (n-BuLi, 1.1 equiv) in hexanes

2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Pinacolborane isopropyl ester, 1.2

equiv)

Anhydrous Tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:
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Setup: In a flame-dried, three-necked flask under argon, dissolve 1-Fluoro-4-
methoxynaphthalene (e.g., 2.00 g, 11.35 mmol) in anhydrous THF (50 mL).

Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (1.1

equiv) dropwise via syringe. Stir the mixture at -78 °C for 1 hour. The choice of this low

temperature is critical to control the highly exothermic lithiation and prevent side reactions.

Borylation: To the resulting solution, add 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-

dioxaborolane (1.2 equiv) dropwise, maintaining the temperature at -78 °C.

Warming and Quenching: After stirring for 2 hours at -78 °C, allow the reaction to warm

slowly to room temperature overnight. Quench the reaction by slowly adding saturated

aqueous NH₄Cl (20 mL).

Extraction and Purification: Extract the mixture with diethyl ether (3 x 40 mL). Wash the

combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. The crude

product can often be used directly in the next step or purified by recrystallization or

chromatography.

Part B: Suzuki-Miyaura Cross-Coupling

Materials and Reagents:

Naphthyl boronic ester from Part A (1.0 equiv)

Aryl bromide (e.g., 4-bromotoluene, 1.0 equiv)

Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

SPhos (4 mol%)

Potassium phosphate (K₃PO₄, 2.0 equiv)

Toluene and water (e.g., 10:1 mixture)

Procedure:
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Setup: To a Schlenk flask, add the naphthyl boronic ester (e.g., 1.00 g, 3.52 mmol), 4-

bromotoluene (0.60 g, 3.52 mmol), Pd(OAc)₂ (16 mg, 0.07 mmol), SPhos (58 mg, 0.14

mmol), and K₃PO₄ (1.49 g, 7.04 mmol).

Solvent and Degassing: Add toluene (20 mL) and water (2 mL). Degas the mixture by

bubbling argon through the solution for 15-20 minutes. The use of a phosphine ligand like

SPhos is crucial for stabilizing the palladium catalyst and facilitating the oxidative addition

and reductive elimination steps of the catalytic cycle.[6]

Reaction: Heat the mixture to 100 °C and stir vigorously until TLC indicates the consumption

of starting materials (typically 4-12 hours).

Workup and Purification: Cool the reaction, dilute with ethyl acetate, and filter through a pad

of Celite. Wash the filtrate with water and brine, dry over MgSO₄, and concentrate. Purify the

residue by flash chromatography to obtain the desired biaryl product.

Role in Medicinal Chemistry and Drug Discovery
The naphthalene core is a privileged scaffold in medicinal chemistry, appearing in numerous

FDA-approved drugs such as Naproxen, Propranolol, and Bedaquiline.[1] The ability to readily

functionalize the naphthalene system using 1-Fluoro-4-methoxynaphthalene as a starting

material is therefore highly significant. The synthesized derivatives, such as N-aryl

naphthylamines and biaryls, are key intermediates for screening programs targeting a wide

range of diseases, including cancer, microbial infections, and inflammatory conditions.[1][7] The

introduction of fluorine itself can be beneficial, as fluorinated molecules often exhibit improved

metabolic stability and binding affinity.[8]

Conclusion
1-Fluoro-4-methoxynaphthalene is a powerful and versatile reagent in the organic chemist's

toolkit. Its primary utility in nucleophilic aromatic substitution provides a reliable and direct route

to a host of 1-amino, 1-alkoxy, and 1-thioether substituted naphthalenes. Furthermore, its role

as a precursor for organometallic reagents opens the door to the vast possibilities of metal-

catalyzed cross-coupling reactions. The protocols and mechanistic insights provided in this

guide are intended to empower researchers to leverage the full synthetic potential of this
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valuable building block in their pursuit of novel molecules for drug discovery and materials

science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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